Cas no 116016-64-9 (2-Bromo-3-methyl-5-phenylthiophene)

• Product Name: 2-Bromo-3-methyl-5-phenylthiophene
• CAS No: 116016-64-9
• MF: C₁₁H₉BrS
• MW: 253.158160924911
• CID: 2895644
• PubChem ID: 14113889
• Update Time: 2025-04-21

2-Bromo-3-methyl-5-phenylthiophene Chemical and Physical Properties

Names and Identifiers

• DB-163948
• 116016-64-9
• SCHEMBL20764832
• 2-bromo-3-methyl-5-phenyl-thiophene
• 2-Bromo-3-methyl-5-phenylthiophene

• Inchi： 1S/C11H9BrS/c1-8-7-10(13-11(8)12)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： WJJWUXAKXFHTQZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C2C=CC=CC=2)S1

Computed Properties

• Exact Mass: 251.96083Da
• Monoisotopic Mass: 251.96083Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 28.2Ų